N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)
N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)
Brand Name:
Vulcanchem
CAS No.:
1356841-82-1
VCID:
VC0118221
InChI:
InChI=1S/C30H55NO5/c1-6-8-10-12-13-14-15-16-17-19-25(35-30(34)27(21-23(3)4)31-24(5)32)22-28-26(29(33)36-28)20-18-11-9-7-2/h23,25-28H,6-22H2,1-5H3,(H,31,32)/t25-,26-,27-,28+/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)C
Molecular Formula:
C30H55NO5
Molecular Weight:
509.772
N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)
CAS No.: 1356841-82-1
Reference Standards
VCID: VC0118221
Molecular Formula: C30H55NO5
Molecular Weight: 509.772
CAS No. | 1356841-82-1 |
---|---|
Product Name | N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity) |
Molecular Formula | C30H55NO5 |
Molecular Weight | 509.772 |
IUPAC Name | [(2S)-1-[(2R,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-acetamido-4-methylpentanoate |
Standard InChI | InChI=1S/C30H55NO5/c1-6-8-10-12-13-14-15-16-17-19-25(35-30(34)27(21-23(3)4)31-24(5)32)22-28-26(29(33)36-28)20-18-11-9-7-2/h23,25-28H,6-22H2,1-5H3,(H,31,32)/t25-,26-,27-,28+/m0/s1 |
Standard InChIKey | WENJWPDXCKEUOZ-LAJGZZDBSA-N |
SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)C |
Synonyms | N-Formyl-L-leucine (1R)-1-[[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester; |
PubChem Compound | 71315662 |
Last Modified | Nov 11 2021 |
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